6-(2-fluorophenyl)-2H-indeno[1',2':4,5]pyrimido[2,1-b][1,3]thiazine-4,7(3H,6H)-dione

• IUPAC Name: 2-(2-fluorophenyl)-7-thia-3,9-diazatetracyclo[8.7.0.03,8.011,16]heptadeca-1(10),8,11,13,15-pentaene-4,17-dione
• InChI: InChI=1S/C20H13FN2O2S/c21-14-8-4-3-7-13(14)18-16-17(11-5-1-2-6-12(11)19(16)25)22-20-23(18)15(24)9-10-26-20/h1-8,18H,9-10H2
• InChI Key: YOEBVNNUFUVFLA-UHFFFAOYSA-N
• Canonical SMILES: C1CSC2=NC3=C(C(N2C1=O)C4=CC=CC=C4F)C(=O)C5=CC=CC=C53
• Molecular Formula: C20H13FN2O2S
• Molecular Weight: 364.4 g/mol
• CAS No.: 860788-38-1

Description

6-(2-fluorophenyl)-2H-indeno[1',2':4,5]pyrimido[2,1-b][1,3]thiazine-4,7(3H,6H)-dione is a useful research compound. Its molecular formula is C20H13FN2O2S and its molecular weight is 364.39. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities of Heterocyclic Compounds

• Synthesis of Polynuclear Heterocycles : A study by El-Gazzar et al. (2006) on the synthesis of azolothienopyrimidines and thienothiazolopyrimidines revealed that these compounds show high biological activities due to their complex heterocyclic structures. The derivatives exhibited inhibitory effects on adenosine kinase, platelet aggregation, and demonstrated antileukemia and anticancer activities (El-Gazzar, Hussein, & Aly, 2006).

• Electrochromic Applications : Research on ultrahigh electron-deficient pyrrolo-acenaphtho-pyridazine-dione based donor–acceptor conjugated polymers by Cho et al. (2015) indicates potential for electrochromic applications. These polymers displayed reversible color changes and outstanding redox stability, suggesting applications in smart windows and electronic displays (Cho et al., 2015).

• Anticancer Activity : A study on novel fluoro substituted Benzo[b]pyran compounds by Hammam et al. (2005) demonstrated significant anti-lung cancer activity. The synthesized compounds were effective against human cancer cell lines at low concentrations, suggesting the potential for developing new anticancer drugs (Hammam et al., 2005).

• Antimicrobial Activity : Coburn et al. (1982) synthesized a series of 6-substituted 2H-1,3,5-thiadiazine-2,4(3H)-diones exhibiting in vitro antifungal activity against Candida albicans and Trichophyton mentagrophytes. This suggests the potential of heterocyclic compounds in developing new antimicrobial agents (Coburn, Ho, & Bronstein, 1982).